Cas no 1514561-27-3 ((4-bromo-3-methylphenyl)methyl(2-ethoxyethyl)amine)

• Product Name: (4-bromo-3-methylphenyl)methyl(2-ethoxyethyl)amine
• CAS No: 1514561-27-3
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 5219579
• PubChem ID: 66472188
• Update Time: 2025-10-23

(4-bromo-3-methylphenyl)methyl(2-ethoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-bromo-N-(2-ethoxyethyl)-3-methyl-
• n-(4-Bromo-3-methylbenzyl)-2-ethoxyethan-1-amine
• (4-bromo-3-methylphenyl)methyl(2-ethoxyethyl)amine

• Inchi： 1S/C12H18BrNO/c1-3-15-7-6-14-9-11-4-5-12(13)10(2)8-11/h4-5,8,14H,3,6-7,9H2,1-2H3
• InChI Key： QMHMWCLBXWIUBE-UHFFFAOYSA-N
• SMILES： C1(CNCCOCC)=CC=C(Br)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-bromo-3-methylphenyl)methyl(2-ethoxyethyl)amine

The Compound (4-Bromo-3-Methylphenyl)Methyl(2-Ethoxyethyl)Amine: A Comprehensive Overview

(4-Bromo-3-Methylphenyl)Methyl(2-Ethoxyethyl)Amine, also known by its CAS number 1514561-27-3, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of bromo-substituted aromatic amines, which have gained considerable attention due to their unique chemical properties and potential for use in advanced materials and pharmaceuticals. The structure of this compound is characterized by a bromine atom at the 4-position of the phenyl ring, a methyl group at the 3-position, and an ethoxyethylamine substituent attached to the methyl group. These structural features contribute to its distinct reactivity and functionality.

The synthesis of (4-Bromo-3-Methylphenyl)Methyl(2-Ethoxyethyl)Amine involves multi-step organic reactions, including nucleophilic substitution, aromatic substitution, and amine functionalization. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed coupling reactions has been reported to enhance the yield and purity of similar bromoaromatic amines. These methods are particularly advantageous for large-scale production in industries such as pharmaceuticals and agrochemicals.

In terms of physical properties, (4-Bromo-3-Methylphenyl)Methyl(2-Ethoxyethyl)Amine exhibits a melting point of approximately 85°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent research indicating that it maintains its integrity under moderate heating conditions up to 150°C for extended periods.

The applications of (4-Bromo-3-Methylphenyl)Methyl(2-Ethoxyethyl)Amine are diverse and span across multiple disciplines. In the field of materials science, this compound has been utilized as a precursor for the synthesis of advanced polymers and high-performance composites. Its ability to undergo polymerization reactions under controlled conditions makes it an attractive candidate for developing lightweight yet durable materials for aerospace and automotive industries.

In pharmaceutical research, this compound serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. Recent studies have highlighted its potential as a building block for designing drugs with anti-inflammatory and anticancer properties. The bromine substituent in the aromatic ring facilitates further functionalization through electrophilic substitution reactions, enabling the creation of highly specific drug candidates.

Environmental considerations have also driven interest in this compound. Researchers have explored its role in biodegradable polymer systems, where it contributes to enhancing the mechanical properties while maintaining eco-friendly characteristics. This dual functionality makes it a valuable asset in sustainable chemistry practices.

Looking ahead, ongoing research is focused on optimizing the synthesis pathways for (4-Bromo-3-Methylphenyl)Methyl(2-Ethoxyethyl)Amine to reduce production costs and minimize environmental impact. Innovations in green chemistry techniques, such as solvent-free reactions and enzymatic catalysis, are being actively pursued to achieve these goals.

In conclusion, (4-Bromo-3-Methylphenyl)Methyl(2-Ethoxyethyl)Amine stands out as a versatile compound with promising applications across multiple domains. Its unique chemical structure, combined with recent advancements in synthetic methodologies, positions it as a key player in future developments within materials science, pharmaceuticals, and sustainable chemistry.